Cas no 53645-75-3 (1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-
• CAS No: 53645-75-3
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 356782
• PubChem ID: 12332539
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-
• 1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyrimidine
• 1-Phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID00490740
• 4-isopropyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• SCHEMBL24392129
• 53645-75-3

• Inchi： 1S/C14H14N4/c1-10(2)13-12-8-17-18(14(12)16-9-15-13)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： FLMJWKVIQQAUCI-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2=C(C=N1)C(C(C)C)=NC=N2

Computed Properties

• Exact Mass: 238.12202
• Monoisotopic Mass: 238.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6